1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C15H22N2OS/c1-15(2,3)14(18)17-9-12(10-17)16-6-4-13-11(8-16)5-7-19-13/h5,7,12H,4,6,8-10H2,1-3H3
• InChI Key: XICGICNTNKCAJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CC(C1)N2CCC3=C(C2)C=CS3
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one is a useful research compound. Its molecular formula is C15H22N2OS and its molecular weight is 278.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the synthesis of pyridothienopyrimidines and pyridothienotriazines, showcasing the utility of thieno[2,3-b]pyridine derivatives in developing compounds with antimicrobial properties (Abdel-rahman, Bakhite, & Al-Taifi, 2002). This work provides a foundation for exploring similar compounds, including the specified 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2,2-dimethylpropan-1-one, for their potential antimicrobial applications.

Antioxidant and Antitubercular Activities

Another study focused on the synthesis of pyrimidine-azitidinone analogues, revealing their antioxidant, in vitro antimicrobial, and antitubercular activities (Chandrashekaraiah et al., 2014). This indicates the broader applicability of pyrimidine derivatives in addressing various bacterial and fungal infections, as well as tuberculosis, suggesting a potential research direction for the compound .

Synthesis of Thieno[3,2-c]pyridinones

Further, the synthesis of substituted 2,3-dihydrothieno[3,2-c]pyridin-4(5H)-ones through a domino reaction initiated by Lawesson's reagent has been developed, providing a novel route to these compounds with potential biological activities (Huang, Zhang, Liang, & Dong, 2012). This methodology could be applicable in the synthesis and further exploration of the specific compound discussed here.

Pharmacological Potential

Research into Schiff's bases and 2-azetidinones of isonocotinyl hydrazone has shown potential antidepressant and nootropic agents (Thomas, Nanda, Kothapalli, & Hamane, 2016), suggesting that similar structures, such as this compound, may also possess central nervous system (CNS) activity worth investigating.